![molecular formula C12H21NO5 B6227321 tert-butyl N-[(tert-butoxy)carbonyl]-N-(2-oxoethyl)carbamate CAS No. 155089-06-8](/img/no-structure.png)
tert-butyl N-[(tert-butoxy)carbonyl]-N-(2-oxoethyl)carbamate
Overview
Description
“tert-butyl N-[(tert-butoxy)carbonyl]-N-(2-oxoethyl)carbamate”, also known as N-Boc-2-aminoacetaldehyde, is an organic building block . It has a linear formula of HCOCH2NHCO2C(CH3)3 and a molecular weight of 159.18 .
Synthesis Analysis
The synthesis of this compound has been reported in the literature . It has been used as a starting reagent in the total synthesis of (+)-negamycin . It has also been used in the synthesis of (E)-ethyl 4-((tert-butoxycarbonyl)amino)but-2-enoate .
Molecular Structure Analysis
The molecular structure of this compound has been confirmed by single crystal X-ray diffraction analysis . The molecule adopts a linear shape with the ethyl acetate moiety adopting a fully extended conformation .
Chemical Reactions Analysis
This compound has been used in various chemical reactions. For instance, it has been used in palladium-catalyzed synthesis of N-Boc-protected anilines . It has also been used in the synthesis of tetrasubstituted pyrroles, functionalized with ester or ketone groups at the C-3 position .
Physical And Chemical Properties Analysis
This compound is a solid with a melting point of 105-108°C . Its SMILES string is CC©©OC(=O)NCC=O .
Scientific Research Applications
Tert-butyl N-[(tert-butoxy)carbonyl]-N-(2-oxoethyl)carbamate has been used in a variety of scientific research applications, including in the study of biochemical and physiological effects. In particular, it has been used to study the effects of various drugs, toxins, and other compounds on the nervous system. It has also been used to study the effects of various compounds on the cardiovascular system, as well as to study the effects of various compounds on the endocrine system. Additionally, this compound has been used in the study of the effects of various compounds on the immune system, as well as the effects of various compounds on the reproductive system.
Mechanism of Action
The mechanism of action of tert-butyl N-[(tert-butoxy)carbonyl]-N-(2-oxoethyl)carbamate is not fully understood. However, it is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting the enzyme, this compound increases the levels of acetylcholine in the body, which in turn can lead to a variety of physiological and biochemical effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to have anticholinesterase, anticonvulsant, and anti-inflammatory effects. Additionally, it has been shown to have analgesic, sedative, and anxiolytic effects. It has also been shown to have antinociceptive and anti-anxiety effects.
Advantages and Limitations for Lab Experiments
Tert-butyl N-[(tert-butoxy)carbonyl]-N-(2-oxoethyl)carbamate has several advantages for use in laboratory experiments. It is a highly efficient reagent, with yields of up to 95%. It is also relatively inexpensive and easy to obtain. Additionally, it is a highly versatile reagent, which can be used in a variety of experiments. However, it does have some limitations. For example, it is a relatively unstable compound and can degrade over time. Additionally, it can be toxic if inhaled or absorbed through the skin.
Future Directions
There are a variety of potential future directions for research involving tert-butyl N-[(tert-butoxy)carbonyl]-N-(2-oxoethyl)carbamate. For example, further research could be conducted on the biochemical and physiological effects of this compound, as well as on its mechanism of action. Additionally, further research could be conducted on the potential therapeutic applications of this compound, as well as on its potential toxicity. Finally, further research could be conducted on the potential environmental impacts of this compound, as well as on its potential use in industrial applications.
Synthesis Methods
Tert-butyl N-[(tert-butoxy)carbonyl]-N-(2-oxoethyl)carbamate is synthesized through a two-step procedure that involves the reaction of tert-butyl bromide and 2-oxoethyl carbamate. In the first step, tert-butyl bromide is reacted with sodium carbonate in aqueous solution to produce tert-butyl carbonate. In the second step, tert-butyl carbonate is reacted with 2-oxoethyl carbamate in the presence of a base, such as sodium hydroxide, to produce this compound. The reaction is typically carried out at room temperature and is highly efficient, with yields of up to 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(tert-butoxy)carbonyl]-N-(2-oxoethyl)carbamate involves the protection of the amine group, followed by the reaction with tert-butyl chloroformate and 2-oxoethylamine to form the desired product.", "Starting Materials": [ "2-oxoethylamine", "tert-butyl chloroformate", "tert-butylamine", "sodium bicarbonate", "dichloromethane", "diethyl ether" ], "Reaction": [ "Protect the amine group of 2-oxoethylamine with tert-butylamine to form tert-butyl N-(2-aminoethyl)carbamate", "Add sodium bicarbonate to a solution of tert-butyl N-(2-aminoethyl)carbamate in dichloromethane to form the tert-butoxycarbonyl (Boc) protected amine tert-butyl N-[(tert-butoxy)carbonyl]-N-(2-aminoethyl)carbamate", "Add tert-butyl chloroformate to the Boc-protected amine solution to form tert-butyl N-[(tert-butoxy)carbonyl]-N-(2-oxoethyl)carbamate", "Extract the product with diethyl ether and dry over anhydrous sodium sulfate", "Purify the product by column chromatography" ] } | |
CAS RN |
155089-06-8 |
Molecular Formula |
C12H21NO5 |
Molecular Weight |
259.3 |
Purity |
95 |
Origin of Product |
United States |
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